Cas no 6268-34-4 (ethyl (thiophen-2-ylmethyl)carbamate)

• Product Name: ethyl (thiophen-2-ylmethyl)carbamate
• CAS No: 6268-34-4
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 957218
• PubChem ID: 235154
• Update Time: 2025-04-19

ethyl (thiophen-2-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl (thiophen-2-ylmethyl)carbamate
• 2-Thienylmethyl isothiocyanate; AC1Q7EYH; 2-(isothiocyanatomethyl)thiopene; ZINC02582030; TOS-BB-1120; [2]thienyl-methyl isothiocyanate; AC1NELI0; [2]Thienyl-methylisothiocyanat; 2-Isothiocyanatomethyl-thiophene; CTK4H7180; [2]Thienylmethyl-carbamidsaeure-aethylester; Then-2-yl-isothiocyanat; thiophene-2-methyl isothiocyanate; Thiophene,2-(isothiocyanatomethyl)-; [2]thienylmethyl-carbamic acid ethyl ester;
• DTXSID50978285
• 6268-34-4
• NSC36242
• NSC-36242
• Ethyl hydrogen [(thiophen-2-yl)methyl]carbonimidate
• SCHEMBL9430080
• AKOS003799522

• Inchi： 1S/C8H11NO2S/c1-2-11-8(10)9-6-7-4-3-5-12-7/h3-5H,2,6H2,1H3,(H,9,10)
• InChI Key： OHSLKLWWKFALQT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(=O)OCC

Computed Properties

• Exact Mass: 185.05113
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 38.33
• LogP: 2.38510